82-66-6

Diphacinone

In Stock

• CAS RN:
• 82-66-6

• Formula:
• C23H16O3

• InChI:
• InChI=1S/C23H16O3/c24-21-17-13-7-8-14-18(17)22(25)20(21)23(26)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19-20H

• InChIKey:
• JYGLAHSAISAEAL-UHFFFAOYSA-N

• Diphacinone appears as odorless pale yellow crystals. Used as a rodenticide and anticoagulant medication. (EPA, 1998)
  Diphenadione is a diarylmethane and a beta-triketone.

3-(1H-benzimidazol-2-yl)-7-hydroxy-2H-chromen-2-one

In Stock

• CAS RN:
• 68482-66-6

• Formula:
• C16H10N2O3

• InChI:
• InChI=1S/C16H10N2O3/c19-10-6-5-9-7-11(16(20)21-14(9)8-10)15-17-12-3-1-2-4-13(12)18-15/h1-8,19H,(H,17,18)

• InChIKey:
• FKLWVMVXBCSONV-UHFFFAOYSA-N

• 3-(1H-benzimidazol-2-yl)-7-hydroxy-2H-chromen-2-one is a useful research compound. Its molecular formula is C16H10N2O3 and its molecular weight is 278.26 g/mol. The purity is usually 95%.

N-(2-chlorophenyl)-2-cyanoacetamide

In Stock

• CAS RN:
• 50982-66-6

• Formula:
• C9H7ClN2O

• InChI:
• InChI=1S/C9H7ClN2O/c10-7-3-1-2-4-8(7)12-9(13)5-6-11/h1-4H,5H2,(H,12,13)

• InChIKey:
• QNLTWNKEBOCLPE-UHFFFAOYSA-N

• N-(2-chlorophenyl)-2-cyanoacetamide is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.

4-tert-butyl-N-(2,2-diethoxyethyl)aniline

In Stock

• CAS RN:
• 209682-66-6

• Formula:
• C16H27NO2

• InChI:
• InChI=1S/C16H27NO2/c1-6-18-15(19-7-2)12-17-14-10-8-13(9-11-14)16(3,4)5/h8-11,15,17H,6-7,12H2,1-5H3

• InChIKey:
• SACGRKRYDHXUQR-UHFFFAOYSA-N

• 4-tert-butyl-N-(2,2-diethoxyethyl)aniline is a useful research compound. Its molecular formula is C16H27NO2 and its molecular weight is 265.39 g/mol. The purity is usually 95%.

N-(3-(1-(phenylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

In Stock

• CAS RN:
• 851782-66-6

• Formula:
• C24H25N3O4S2

• InChI:
• InChI=1S/C24H25N3O4S2/c1-3-32(28,29)26-21-9-7-8-20(16-21)23-17-24(19-14-12-18(2)13-15-19)27(25-23)33(30,31)22-10-5-4-6-11-22/h4-16,24,26H,3,17H2,1-2H3

• InChIKey:
• XBDUBGKYOVMSQY-UHFFFAOYSA-N

• N-(3-(1-(phenylsulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.

4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-6-methylchromen-2-one

In Stock

• CAS RN:
• 877782-66-6

• Formula:
• C21H21FN2O2

• InChI:
• InChI=1S/C21H21FN2O2/c1-15-6-7-20-17(12-15)16(13-21(25)26-20)14-23-8-10-24(11-9-23)19-5-3-2-4-18(19)22/h2-7,12-13H,8-11,14H2,1H3

• InChIKey:
• PGEABWSLDAFAIU-UHFFFAOYSA-N

• 4-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-6-methylchromen-2-one is a useful research compound. Its molecular formula is C21H21FN2O2 and its molecular weight is 352.409. The purity is usually 95%.

2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(naphthalen-1-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893982-66-6

• Formula:
• C26H25N3O3

• InChI:
• InChI=1S/C26H25N3O3/c1-3-28(4-2)24(30)17-29-16-21(20-13-7-8-15-23(20)29)25(31)26(32)27-22-14-9-11-18-10-5-6-12-19(18)22/h5-16H,3-4,17H2,1-2H3,(H,27,32)

• InChIKey:
• IQQIEHMUZSBGQF-UHFFFAOYSA-N

• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(naphthalen-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H25N3O3 and its molecular weight is 427.504. The purity is usually 95%.

Ethyl 7-oxo-7-[2-(thiomorpholinomethyl)phenyl]heptanoate

In Stock

• CAS RN:
• 898782-66-6

• Formula:
• C20H29NO3S

• InChI:
• InChI=1S/C20H29NO3S/c1-2-24-20(23)11-5-3-4-10-19(22)18-9-7-6-8-17(18)16-21-12-14-25-15-13-21/h6-9H,2-5,10-16H2,1H3

• InChIKey:
• AQXQAWGUMRWGDB-UHFFFAOYSA-N

• Ethyl 7-oxo-7-[2-(thiomorpholinomethyl)phenyl]heptanoate is a useful research compound. Its molecular formula is C20H29NO3S and its molecular weight is 363.5 g/mol. The purity is usually 95%.

(3aR,4S,7R,7aS)-rel-octahydro-4,7-Epoxy-1H-isoindole hydrochloride

• CAS RN:
• 157182-66-6

• Formula:
• C8H14ClNO

• InChI:
• InChI=1S/C8H13NO.ClH/c1-2-8-6-4-9-3-5(6)7(1)10-8;/h5-9H,1-4H2;1H

• InChIKey:
• IVCCLVRRNUHTAN-UHFFFAOYSA-N

• (3aR,4S,7R,7aS)-rel-octahydro-4,7-Epoxy-1H-isoindole hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO and its molecular weight is 175.65. The purity is usually 95%.

(3,3-Dimethylcyclohexyl)methanamine hydrochloride

In Stock

• CAS RN:
• 212382-66-6

• Formula:
• C9H20ClN

• InChI:
• InChI=1S/C9H19N.ClH/c1-9(2)5-3-4-8(6-9)7-10;/h8H,3-7,10H2,1-2H3;1H

• InChIKey:
• QRMBCCHLUMTGCS-UHFFFAOYSA-N

• (3,3-Dimethylcyclohexyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C9H20ClN and its molecular weight is 177.71 g/mol. The purity is usually 95%.

Methyl 3-aminobiphenyl-4-carboxylate hydrochloride

• CAS RN:
• 1187582-66-6

• Formula:
• C14H14ClNO2

• InChI:
• InChI=1S/C14H13NO2.ClH/c1-17-14(16)12-8-7-11(9-13(12)15)10-5-3-2-4-6-10;/h2-9H,15H2,1H3;1H

• InChIKey:
• RLIUAMHJPOCXJT-UHFFFAOYSA-N

• Methyl 3-aminobiphenyl-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C14H14ClNO2 and its molecular weight is 263.72 g/mol. The purity is usually 95%.

{1-[(2-Methoxypyrimidin-5-yl)methyl]piperidin-4-yl}(2-thienyl)methanol

• CAS RN:
• 1268982-66-6

• Formula:
• C16H21N3O2S

• InChI:
• InChI=1S/C16H21N3O2S/c1-21-16-17-9-12(10-18-16)11-19-6-4-13(5-7-19)15(20)14-3-2-8-22-14/h2-3,8-10,13,15,20H,4-7,11H2,1H3

• InChIKey:
• ITFJKEOULNIQFL-UHFFFAOYSA-N

• {1-[(2-Methoxypyrimidin-5-yl)methyl]piperidin-4-yl}(2-thienyl)methanol is a useful research compound. Its molecular formula is C16H21N3O2S and its molecular weight is 319.4. The purity is usually 95%.

1-({[(5-Methylfuran-2-yl)methyl]amino}methyl)cyclobutan-1-ol

• CAS RN:
• 1598682-66-6

• Formula:
• C11H17NO2

• InChI:
• InChI=1S/C11H17NO2/c1-9-3-4-10(14-9)7-12-8-11(13)5-2-6-11/h3-4,12-13H,2,5-8H2,1H3

• InChIKey:
• PCIWQFMWUTVBSV-UHFFFAOYSA-N

• 1-({[(5-Methylfuran-2-yl)methyl]amino}methyl)cyclobutan-1-ol is a useful research compound. Its molecular formula is C11H17NO2 and its molecular weight is 195.26 g/mol. The purity is usually 95%.

Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate

In Stock

• CAS RN:
• 1823182-66-6

• Formula:
• C13H10F4N2O2S

• InChI:
• InChI=1S/C13H10F4N2O2S/c1-2-21-10(20)4-8-6-22-12(19-8)11-9(14)3-7(5-18-11)13(15,16)17/h3,5-6H,2,4H2,1H3

• InChIKey:
• IISFQOHCBSATTD-UHFFFAOYSA-N

• Ethyl 2-(2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)thiazol-4-yl)acetate is a useful research compound. Its molecular formula is C13H10F4N2O2S and its molecular weight is 334.29 g/mol. The purity is usually 95%.

N-(4-ethoxyphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1116082-66-6

• Formula:
• C20H20N2O4S2

• InChI:
• InChI=1S/C20H20N2O4S2/c1-3-26-16-11-9-15(10-12-16)21-20(23)19-18(13-14-27-19)22(2)28(24,25)17-7-5-4-6-8-17/h4-14H,3H2,1-2H3,(H,21,23)

• InChIKey:
• AVOJUMDMAMTEAT-UHFFFAOYSA-N

• N-(4-ethoxyphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O4S2 and its molecular weight is 416.51. The purity is usually 95%.

(E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-[2-(4-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 1276682-66-6

• Formula:
• C23H20N4O5S

• InChI:
• InChI=1S/C23H20N4O5S/c1-15-5-7-18(8-6-15)32-22-19(23(29)27-10-3-2-4-20(27)26-22)12-16(13-24)21(28)25-17-9-11-33(30,31)14-17/h2-8,10,12,17H,9,11,14H2,1H3,(H,25,28)/b16-12+

• InChIKey:
• KAGDBNLJVHYWND-UHFFFAOYSA-N

• (E)-2-cyano-N-(1,1-dioxothiolan-3-yl)-3-[2-(4-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C23H20N4O5S and its molecular weight is 464.5. The purity is usually 95%.

5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-1,2,4-triazole

In Stock

• CAS RN:
• 1807982-66-6

• Formula:
• C6H6IN5

• InChI:
• InChI=1S/C6H6IN5/c1-11-6(8-4-10-11)12-3-5(7)2-9-12/h2-4H,1H3

• InChIKey:
• DKYYGJVHJBWNCQ-UHFFFAOYSA-N

• 5-(4-iodo-1H-pyrazol-1-yl)-1-methyl-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C6H6IN5 and its molecular weight is 275.053. The purity is usually 95%.

(4-Bromo-5-fluoro-2-nitrophenyl)methanol

In Stock

• CAS RN:
• 1132682-66-6

• Formula:
• C7H5BrFNO3

• InChI:
• InChI=1S/C7H5BrFNO3/c8-5-2-7(10(12)13)4(3-11)1-6(5)9/h1-2,11H,3H2

• InChIKey:
• KJZQNHBUBHQJLB-UHFFFAOYSA-N

• (4-Bromo-5-fluoro-2-nitrophenyl)methanol is a useful research compound. Its molecular formula is C7H5BrFNO3 and its molecular weight is 250.02 g/mol. The purity is usually 95%.